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Compound of Interest

Compound Name: 8-Azaguanosine

Cat. No.: B1384102 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount when working with potent chemical compounds. This guide provides

essential, immediate safety and logistical information for handling 8-Azaguanosine, a purine

analogue with potential antineoplastic activity.

8-Azaguanosine's cytotoxic properties necessitate stringent handling and disposal protocols to

minimize exposure and ensure personnel safety. This document outlines the necessary

personal protective equipment (PPE), step-by-step operational procedures, and compliant

disposal plans.

Understanding the Hazards
8-Azaguanosine is a nucleoside analogue of guanosine. While specific safety data for 8-
Azaguanosine is not readily available, its primary component, 8-Azaguanine, is classified as

harmful if swallowed and may cause skin, eye, and respiratory tract irritation.[1] The safety

precautions outlined in this guide are based on the known hazards of 8-Azaguanine and are

considered best practice for handling this and structurally similar compounds.

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative data for 8-Azaguanine, the

active component of 8-Azaguanosine.
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Property Value Source

Molecular Formula C4H4N6O PubChem

Molecular Weight 152.11 g/mol PubChem[2]

Melting Point >300 °C (>572 °F)
Fisher Scientific[3],

PubChem[2]

Appearance
Light yellow to white/beige

powder

Fisher Scientific[3], Sigma-

Aldrich

Solubility
Insoluble in water; Soluble in

DMSO (warmed)
PubChem[2], Sigma-Aldrich

Oral Toxicity
Acute Toxicity, Category 4

(Harmful if swallowed)

Fisher Scientific[3],

ChemicalBook[4]

Personal Protective Equipment (PPE) Protocol
A comprehensive suite of personal protective equipment is mandatory to prevent exposure to

8-Azaguanosine.
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PPE Category Specification Rationale

Eye and Face Protection

Chemical safety goggles

conforming to OSHA 29 CFR

1910.133 or European

Standard EN166. A face shield

is recommended for splash

hazards.[1][3]

Protects against splashes and

airborne particles.

Skin Protection

Chemical-resistant gloves

(e.g., nitrile) and a long-

sleeved, back-closing

laboratory coat.[1]

Prevents direct skin contact

with the compound.

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator is required if

engineering controls do not

maintain airborne

concentrations below exposure

limits, or when handling the

powder and generating dust.[1]

[3]

Protects against inhalation of

hazardous dust or aerosols.

Operational Plan: Step-by-Step Handling
Procedures
Adherence to a strict operational workflow is critical for the safe handling of 8-Azaguanosine.

1. Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

Store 8-Azaguanosine in a tightly sealed container in a cool, dry, and well-ventilated area,

away from incompatible materials such as oxidizing agents.[1][3] Some suppliers

recommend storage in a freezer to maintain product quality.[1][3]
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2. Preparation and Weighing (to be performed in a designated area, such as a chemical fume

hood or a ventilated balance enclosure):

Don all required PPE as outlined in the table above.

Handle the solid compound carefully to avoid generating dust.[1]

Use dedicated, clean spatulas and weighing boats.

If preparing a solution, add the solid to the solvent slowly to prevent splashing. For

dissolution in DMSO, gentle warming may be required.

3. Experimental Use:

All work with 8-Azaguanosine solutions should be conducted within a chemical fume hood.

Avoid contact with skin and eyes.[4]

Do not eat, drink, or smoke in the laboratory area.[4]

4. Spill Management:

In the event of a spill, evacuate the immediate area.

Wearing appropriate PPE, cover the spill with an absorbent material.

Carefully sweep or collect the absorbed material into a sealed, labeled container for

hazardous waste disposal.[1]

Clean the spill area thoroughly with an appropriate decontaminating solution.

Disposal Plan: Managing 8-Azaguanosine Waste
Proper disposal of 8-Azaguanosine and contaminated materials is crucial to prevent

environmental contamination and accidental exposure.

Chemical Waste: Unused 8-Azaguanosine and solutions should be disposed of as

hazardous chemical waste in accordance with all local, regional, national, and international
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regulations.[1][4] Do not dispose of down the drain.

Contaminated Materials: All disposable items that have come into contact with 8-
Azaguanosine, including gloves, weighing boats, pipette tips, and absorbent materials, must

be collected in a dedicated, sealed, and clearly labeled hazardous waste container.

Empty Containers: Empty containers should be triple-rinsed with a suitable solvent, and the

rinsate collected as hazardous waste. The rinsed container can then be disposed of

according to institutional guidelines.

Workflow for Safe Handling and Disposal of 8-
Azaguanosine
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Workflow for Safe Handling and Disposal of 8-Azaguanosine
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Caption: Workflow for the safe handling and disposal of 8-Azaguanosine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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